REACTION_SMILES
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[CH3:10][I:11].[nH:1]1[cH:2][n:3][c:4]2[c:9]1[CH2:8][CH2:7][NH:6][CH2:5]2>>[n:1]1([CH3:10])[cH:2][n:3][c:4]2[c:9]1[CH2:8][CH2:7][NH:6][CH2:5]2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1nc2c([nH]1)CCNC2
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Name
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Type
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product
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Smiles
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Cn1cnc2c1CCNC2
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |